Cas no 4550-68-9 (N-(1-cyanocyclohexyl)acetamide)

N-(1-cyanocyclohexyl)acetamide is a specialized organic compound featuring a cyclohexyl backbone substituted with a cyano group and an acetamide moiety. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both cyano and amide functional groups allows for versatile transformations, including hydrolysis, reduction, and nucleophilic additions. Its stability under standard conditions ensures ease of handling and storage. The compound’s well-defined molecular architecture also facilitates precise modifications, enabling tailored applications in medicinal chemistry and material science. High purity grades are available to meet rigorous research and industrial requirements.
N-(1-cyanocyclohexyl)acetamide structure
4550-68-9 structure
Product Name:N-(1-cyanocyclohexyl)acetamide
CAS No:4550-68-9
MF:C9H14N2O
MW:166.220262050629
MDL:MFCD01733741
CID:330645
PubChem ID:199610
Update Time:2025-05-27

N-(1-cyanocyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(1-cyanocyclohexyl)-
    • N-(1-CYANOCYCLOHEXYL)ACETAMIDE
    • 1-acetamidocyclohexanecarbonitrile
    • 1-Acetamino-cyclohexan-1-carbonsaeure-nitril
    • 1-Acetamino-cyclohexan-carbonitril-(1)
    • 1-Acetylamino-1-cyan-cyclohexan
    • AC1L57Q1
    • AC1Q1KGZ
    • BRN 2803717
    • CTK4I8843
    • Cyano-1 acetylamino-1 cyclohexane
    • N-(1-Cyan-cyclohexyl)-acetamid
    • N-(1-cyano-cyclohexyl)-acetamide
    • N-(cyanocyclohexyl)acetamide
    • SBB042731
    • NCGC00334453-01
    • CS-0242706
    • 4550-68-9
    • AB01326683-02
    • AKOS000268869
    • DTXSID90196542
    • 3-14-00-00848 (Beilstein Handbook Reference)
    • SCHEMBL23795558
    • EN300-25410
    • Z203699670
    • Acetamide, N-(1-cyanocyclohexyl)-
    • N-(1-cyanocyclohexyl)acetamide
    • MDL: MFCD01733741
    • Inchi: 1S/C9H14N2O/c1-8(12)11-9(7-10)5-3-2-4-6-9/h2-6H2,1H3,(H,11,12)
    • InChI Key: HJKUYXOMJJUMLV-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1(C#N)CCCCC1

Computed Properties

  • Exact Mass: 166.11072
  • Monoisotopic Mass: 166.110613
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.9
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.05
  • Boiling Point: 386.5°Cat760mmHg
  • Flash Point: 187.5°C
  • Refractive Index: 1.486
  • PSA: 52.89

N-(1-cyanocyclohexyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 50.00 2022-05-31
TRC
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$ 70.00 2022-05-31
TRC
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$ 250.00 2022-05-31
Enamine
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Enamine
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